2-Bromo-1-fluoro-4-(prop-1-en-2-yl)benzene

• Molecular Formula: C9H8BrF
• Molecular Weight: 215.06 g/mol
• IUPAC Name: 2-bromo-1-fluoro-4-prop-1-en-2-ylbenzene
• InChI: InChI=1S/C9H8BrF/c1-6(2)7-3-4-9(11)8(10)5-7/h3-5H,1H2,2H3
• InChI Key: LJOGGYISZURBIS-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=CC(=C(C=C1)F)Br

Description

2-Bromo-1-fluoro-4-(prop-1-en-2-yl)benzene is a useful research compound. Its molecular formula is C9H8BrF and its molecular weight is 215.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1-(3-Bromo-4-fluorophenyl)ethanone (5.0 g, 23.0 mmol) was dissolved in toluene (100 mL), a 3.0 M methylmagnesium chloride-tetrahydrofuran solution (11.5 mL, 34.6 mmol) was added dropwise with stirring under ice cooling, and the mixture was stirred at room temperature under a nitrogen atmosphere for 1 hour. Subsequently, acetic acid (1 mL) was added with stirring under ice cooling, and the mixture was stirred with heating to reflux for 4 hours. After the reaction was completed, a saturated aqueous sodium hydrogencarbonate solution was added with stirring under ice cooling, and ethyl acetate was further added to separate the layers. The resulting organic layer was separated, washed with saturated sodium chloride solution, and then dried with anhydrous sodium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=50:1, v/v) to give the title compound (2.06 g; yield, 42%) as a colorless oily substance.

Synthesis routes and methods II

Procedure details